Cas no 53844-12-5 ( )

  structure
  structure
Product Name: 
CAS No:53844-12-5
MF:C17H13IS
MW:376.254595518112
CID:939243
PubChem ID:24192374
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • DTXSID50638175
    • NSC-138609
    • NSC138609
    • 3,5-Diphenylthiopyran-1-ium iodide
    • 53844-12-5
    •  
    • Inchi: 1S/C17H13S.HI/c1-3-7-14(8-4-1)16-11-17(13-18-12-16)15-9-5-2-6-10-15;/h1-13H;1H/q+1;/p-1
    • InChI Key: KXJKHQIYQGVHIG-UHFFFAOYSA-M
    • SMILES: [I-].[S+]1C=C(C2C=CC=CC=2)C=C(C=1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 375.97827g/mol
  • Monoisotopic Mass: 375.97827g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 214
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 28.2Ų
Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.